Cas no 1416518-37-0 ((4-chloro-2,5-dimethoxyphenyl)boronic acid)

• Product Name: (4-chloro-2,5-dimethoxyphenyl)boronic acid
• CAS No: 1416518-37-0
• MF: C₈H₁₀BClO₄
• MW: 216.426601886749
• MDL: MFCD23379592
• CID: 5016974
• PubChem ID: 130058635
• Update Time: 2025-07-17

(4-chloro-2,5-dimethoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(4-chloro-2,5-dimethoxyphenyl)-
• (4-chloro-2,5-dimethoxyphenyl)boronic acid

• MDL： MFCD23379592
• Inchi： 1S/C8H10BClO4/c1-13-7-4-6(10)8(14-2)3-5(7)9(11)12/h3-4,11-12H,1-2H3
• InChI Key： XQIBIFXLHHLFFO-UHFFFAOYSA-N
• SMILES： B(C1=CC(OC)=C(Cl)C=C1OC)(O)O

Additional information on (4-chloro-2,5-dimethoxyphenyl)boronic acid

Recent Advances in the Application of (4-Chloro-2,5-dimethoxyphenyl)boronic Acid (CAS: 1416518-37-0) in Chemical Biology and Pharmaceutical Research

In recent years, (4-chloro-2,5-dimethoxyphenyl)boronic acid (CAS: 1416518-37-0) has emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic acid derivative has garnered significant attention due to its unique chemical properties, which make it an ideal candidate for various applications, including drug discovery, proteomics, and materials science. The compound's ability to form reversible covalent bonds with diols and other nucleophiles has been particularly exploited in the development of targeted therapies and diagnostic tools.

Recent studies have highlighted the role of (4-chloro-2,5-dimethoxyphenyl)boronic acid in the synthesis of novel kinase inhibitors. Researchers have demonstrated that this compound can serve as a key intermediate in the preparation of potent and selective inhibitors for tyrosine kinases, which are implicated in various cancers. The boronic acid moiety facilitates the formation of stable complexes with the active sites of these enzymes, thereby enhancing the inhibitory activity. This has opened new avenues for the design of next-generation anticancer agents with improved efficacy and reduced side effects.

Another promising application of (4-chloro-2,5-dimethoxyphenyl)boronic acid is in the field of proteomics, where it is used as a reactive handle for the selective labeling and enrichment of glycoproteins. The compound's ability to bind cis-diols present in glycans has been leveraged to develop novel probes for the identification and quantification of post-translational modifications. This approach has proven particularly useful in the study of diseases such as diabetes and neurodegenerative disorders, where aberrant glycosylation patterns are often observed.

In addition to its biological applications, (4-chloro-2,5-dimethoxyphenyl)boronic acid has also found use in materials science. Recent work has demonstrated its utility in the synthesis of boronate ester-based polymers, which exhibit stimuli-responsive properties. These materials have potential applications in drug delivery systems, where their ability to undergo reversible changes in response to environmental stimuli can be exploited for controlled release of therapeutic agents.

Despite these advances, challenges remain in the optimization of (4-chloro-2,5-dimethoxyphenyl)boronic acid-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the growing body of evidence supporting the utility of this compound suggests that it will continue to play a significant role in the development of novel therapeutic and diagnostic tools in the coming years.